![molecular formula C15H15FN4O2S B6486681 5-[(4-fluorophenyl)(morpholin-4-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol CAS No. 868220-18-2](/img/structure/B6486681.png)
5-[(4-fluorophenyl)(morpholin-4-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
Description
The compound “5-[(4-fluorophenyl)(morpholin-4-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol” is a heterocyclic compound . It has a molecular formula of C15H15FN4O2S, an average mass of 334.369 Da, and a monoisotopic mass of 334.089966 Da .
Molecular Structure Analysis
The compound is part of the 1,2,4-triazolo[3,2-b][1,3]thiazol family . The structure of similar compounds was established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible .Physical And Chemical Properties Analysis
The compound has an IR absorption spectrum characterized by signals for C=N groups at 1600 cm-1 . The 1H-NMR spectrum of similar compounds showed two singlet peaks at 8.12–8.33 and 7.77–7.91 ppm assigned to the 1,2,4-triazole ring .Scientific Research Applications
Antibacterial and Antimycobacterial Activity
The derivatives of the oxadiazole nucleus (specifically, 1,3,4-oxadiazoles) exhibit significant antibacterial and antimycobacterial properties. Researchers have reported their effectiveness against various bacterial strains, making them promising candidates for drug development .
Antitumor and Anticancer Properties
1,3,4-Oxadiazoles have become essential synthons in the quest for new drugs. These compounds show antitumor and anticancer activity. Their ability to inhibit tumor cell growth and proliferation makes them valuable in oncology research .
Antiviral Activity
Certain derivatives containing the 1,3,4-oxadiazole ring exhibit antiviral properties. These compounds may play a role in combating viral infections, although further studies are needed to explore their full potential .
Antioxidant Effects
Oxadiazole derivatives have demonstrated antioxidant activity. Their ability to scavenge free radicals and protect cells from oxidative damage makes them relevant in the field of oxidative stress research .
Anti-Arrhythmic Therapy
The drug Nesapidil, which contains a 1,3,4-oxadiazole ring, is used in anti-arrhythmic therapy. Its mechanism of action involves modulating cardiac rhythm and preventing irregular heartbeats .
Agricultural Biological Activities
Beyond human health, 1,2,4-oxadiazole derivatives also exhibit a broad spectrum of agricultural biological activities. These compounds may play a role in plant protection against diseases, contributing to food security .
Aromatase Inhibition (1,2,4-Triazoles)
While not directly related to the oxadiazole ring, it’s worth noting that 1,2,4-triazole derivatives act as aromatase inhibitors. These compounds are relevant in cancer treatment, particularly for hormone-dependent breast cancer .
properties
IUPAC Name |
5-[(4-fluorophenyl)-morpholin-4-ylmethyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN4O2S/c16-11-3-1-10(2-4-11)12(19-5-7-22-8-6-19)13-14(21)20-15(23-13)17-9-18-20/h1-4,9,12,21H,5-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDLPXLOHVXQNHG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(C2=CC=C(C=C2)F)C3=C(N4C(=NC=N4)S3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-((4-Fluorophenyl)(morpholino)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(3-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-2-hydroxypropoxy)phenyl]ethan-1-one dihydrochloride](/img/structure/B6486604.png)
![N-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropyl)-N-(4-methoxyphenyl)-4-methylbenzene-1-sulfonamide](/img/structure/B6486609.png)
![4-chloro-N-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropyl)-N-[(furan-2-yl)methyl]benzene-1-sulfonamide](/img/structure/B6486616.png)
![3-(3-fluorophenyl)-N-(2-phenylpropyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine](/img/structure/B6486631.png)
![N-{3-[4-(2-fluorophenyl)piperazin-1-yl]propyl}-3-{4-[(4-methylphenyl)methyl]-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl}propanamide](/img/structure/B6486642.png)
![3-(pyrimidin-2-yloxy)-N-[4-(trifluoromethoxy)phenyl]benzamide](/img/structure/B6486650.png)
![3-(4-bromobenzenesulfonyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine](/img/structure/B6486655.png)
![N-{4-[N-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropyl)methanesulfonamido]phenyl}acetamide](/img/structure/B6486659.png)
![1-[(3,4-dimethoxyphenyl)({6-hydroxy-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl})methyl]piperidin-4-ol](/img/structure/B6486666.png)
![5-[(3,4-dimethoxyphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol](/img/structure/B6486667.png)
![5-[(3,4-dimethoxyphenyl)[4-(4-fluorophenyl)piperazin-1-yl]methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol](/img/structure/B6486669.png)
![5-[(3,5-dimethylpiperidin-1-yl)(4-fluorophenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol](/img/structure/B6486675.png)
![N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-3-carboxamide](/img/structure/B6486685.png)
![2-(1,2-benzoxazol-3-yl)-1-[2-tert-butyl-3-(1H-pyrrol-1-yl)-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-5-yl]ethan-1-one](/img/structure/B6486696.png)